4-(4-bromophenyl)-1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-piperidinol

• IUPAC Name: 4-(4-bromophenyl)-1-[(E)-3-(2-nitrophenyl)prop-2-enyl]piperidin-4-ol
• InChI: InChI=1S/C20H21BrN2O3/c21-18-9-7-17(8-10-18)20(24)11-14-22(15-12-20)13-3-5-16-4-1-2-6-19(16)23(25)26/h1-10,24H,11-15H2/b5-3+
• InChI Key: NHEGMVLIJCVRIT-HWKANZROSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC=CC3=CC=CC=C3[N+](=O)[O-]
• Isomeric SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)C/C=C/C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H21BrN2O3
• Molecular Weight: 417.3 g/mol

Description

4-(4-bromophenyl)-1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-piperidinol, also known as BNPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

4-(4-bromophenyl)-1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-piperidinol works by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of histone deacetylases, which play a role in cancer cell growth and proliferation. This compound also inhibits the activity of beta-secretase, an enzyme involved in the production of amyloid-beta in Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound also reduces the production of reactive oxygen species, which can cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4-(4-bromophenyl)-1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-piperidinol is its ability to selectively inhibit the activity of certain enzymes and proteins, making it a potentially effective therapeutic agent for various diseases. However, the limitations of this compound include its low solubility in water and potential toxicity at high doses.

Future Directions

Future research on 4-(4-bromophenyl)-1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-piperidinol could focus on optimizing its synthesis method to increase yield and reduce the number of steps required. Further studies could also investigate the potential of this compound as a therapeutic agent for other diseases, such as Parkinson's disease and Huntington's disease. Additionally, research could focus on developing more effective delivery methods for this compound to improve its bioavailability and reduce potential toxicity.

Synthesis Methods

4-(4-bromophenyl)-1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-piperidinol can be synthesized through a multi-step process starting with 4-bromobenzaldehyde and 2-nitrobenzaldehyde. The aldehydes are reacted with piperidine and the resulting product is reduced to form this compound. This method has been optimized to increase the yield of this compound and reduce the number of steps required for synthesis.

Scientific Research Applications

4-(4-bromophenyl)-1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-piperidinol has been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. It has been shown to inhibit the growth of cancer cells and reduce the production of amyloid-beta, a protein associated with Alzheimer's disease.